Cas no 268219-99-4 (3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID)

• Product Name: 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID
• CAS No: 268219-99-4
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 2084452
• PubChem ID: 7019755
• Update Time: 2025-06-26

3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID
• 3-[(4-methoxyphenyl)methylsulfanyl]-3-methylbutanoic acid
• β-S-(4-Methoxybenzylmercapto)isovaleric acid
• DTXSID70427164
• b-S-(4-Methoxybenzylmercapto)isovaleric acid
• SCHEMBL8746111
• 268219-99-4
• MFCD00237153
• BS-25362
• 3-((4-METHOXYBENZYL)THIO)-3-METHYLBUTANOIC ACID
• AT17750
• S-(4-METHOXYBENZYL)-DEAMINO-PENICILLAMINE
• AKOS025404110
• 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRICACID

• Inchi： 1S/C13H18O3S/c1-13(2,8-12(14)15)17-9-10-4-6-11(16-3)7-5-10/h4-7H,8-9H2,1-3H3,(H,14,15)
• InChI Key： VLSLXZFZXHZCHI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 254.09800
• Monoisotopic Mass: 254.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 71.83000
• LogP: 3.18170

Additional information on 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID

Comprehensive Overview of 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID (CAS No. 268219-99-4)

3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID (CAS No. 268219-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanyl and butyric acid functional groups, is often explored for its potential applications in drug development and metabolic studies. The presence of a 4-methoxybenzyl moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID has increased due to its relevance in targeted drug delivery systems and enzyme inhibition studies. Researchers are particularly interested in its role as a protease inhibitor or anti-inflammatory agent, aligning with the growing focus on precision medicine. The compound's CAS No. 268219-99-4 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

One of the key trends driving interest in this compound is its potential application in neurodegenerative disease research. With the rise of conditions like Alzheimer's and Parkinson's, scientists are investigating how sulfur-containing compounds like 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID may modulate oxidative stress pathways. This aligns with the broader search queries related to neuroprotective agents and antioxidant mechanisms in modern pharmacology.

From a synthetic perspective, the compound's methyl-butyric acid backbone offers versatility in derivatization, making it a candidate for structure-activity relationship (SAR) studies. Its lipophilic properties are also under scrutiny for improving drug bioavailability, a hot topic in pharmaceutical formulation. Searches for CAS 268219-99-4 solubility and stability data highlight the practical challenges researchers aim to address.

Environmental and green chemistry applications are another emerging area for this compound. As industries seek sustainable synthesis routes, the 4-methoxybenzyl group's compatibility with catalytic reduction methods is being explored. This resonates with the increasing popularity of search terms like eco-friendly chemical intermediates and low-toxicity reagents.

Quality control and analytical characterization of 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID remain critical. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify purity, reflecting common search patterns among laboratory professionals. The compound's CAS registry number 268219-99-4 serves as a vital identifier in chemical databases and regulatory documentation.

In conclusion, 3-(4-METHOXY-BENZYLSULFANYL)-3-METHYL-BUTYRIC ACID represents a multifaceted compound with expanding applications across therapeutic and industrial domains. Its structural features and ongoing research relevance ensure continued interest, particularly in contexts like small molecule therapeutics and biochemical tool development. The compound's profile exemplifies how specialized chemicals drive innovation in science and technology.